Cas no 1447961-33-2 (2,4-Dichloro-3-nitroquinoline-6-carbonitrile)

• Product Name: 2,4-Dichloro-3-nitroquinoline-6-carbonitrile
• CAS No: 1447961-33-2
• MF: C₁₀H₃Cl₂N₃O₂
• MW: 268.055719614029
• CID: 5060543
• Update Time: 2025-07-17

2,4-Dichloro-3-nitroquinoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-3-nitroquinoline-6-carbonitrile
• 2,4-Dichloro-3-nitro-quinoline-6-carbonitrile

• Inchi： 1S/C10H3Cl2N3O2/c11-8-6-3-5(4-13)1-2-7(6)14-10(12)9(8)15(16)17/h1-3H
• InChI Key： DDDAEFLUAPMQNS-UHFFFAOYSA-N
• SMILES： ClC1C(=C(N=C2C=CC(C#N)=CC2=1)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 364
• XLogP3: 3.3
• Topological Polar Surface Area: 82.5

Additional information on 2,4-Dichloro-3-nitroquinoline-6-carbonitrile

Introduction to 2,4-Dichloro-3-nitroquinoline-6-carbonitrile (CAS No. 1447961-33-2)

2,4-Dichloro-3-nitroquinoline-6-carbonitrile (CAS No. 1447961-33-2) is a versatile compound with significant potential in various scientific and pharmaceutical applications. This compound, characterized by its unique chemical structure, has garnered attention for its potential in the development of novel drugs and as a key intermediate in chemical synthesis. In this article, we will delve into the properties, synthesis, and applications of 2,4-Dichloro-3-nitroquinoline-6-carbonitrile, highlighting its role in current research and development.

The chemical structure of 2,4-Dichloro-3-nitroquinoline-6-carbonitrile is defined by its quinoline core, which is substituted with two chlorine atoms at positions 2 and 4, a nitro group at position 3, and a cyano group at position 6. This specific arrangement of functional groups imparts unique physical and chemical properties to the compound. The presence of the nitro and cyano groups enhances the compound's reactivity and stability, making it a valuable building block in organic synthesis.

In terms of physical properties, 2,4-Dichloro-3-nitroquinoline-6-carbonitrile is typically a solid at room temperature with a high melting point. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for various synthetic reactions. The compound's stability under different conditions has been well-documented in recent studies, contributing to its reliability in laboratory settings.

The synthesis of 2,4-Dichloro-3-nitroquinoline-6-carbonitrile involves several steps that require precise control over reaction conditions. One common synthetic route involves the nitration of a chlorinated quinoline derivative followed by cyano group introduction. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing the use of hazardous reagents and minimizing waste production.

2,4-Dichloro-3-nitroquinoline-6-carbonitrile has shown promising activity in various biological assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, research published in the Journal of Medicinal Chemistry highlighted its ability to inhibit kinases associated with cancer progression. This property makes it a valuable lead compound for the development of targeted therapies.

Beyond its direct biological activity, 2,4-Dichloro-3-nitroquinoline-6-carbonitrile serves as an important intermediate in the synthesis of more complex molecules. Its reactivity allows for the introduction of additional functional groups through various chemical transformations. This versatility has been exploited in the development of novel drug candidates and materials with tailored properties.

In the pharmaceutical industry, the use of 2,4-Dichloro-3-nitroquinoline-6-carbonitrile as a starting material for drug discovery has gained traction. Several clinical trials are currently underway to evaluate its efficacy and safety in treating various conditions. Preliminary results have been encouraging, suggesting that this compound may offer new therapeutic options for patients with unmet medical needs.

The environmental impact of chemicals used in pharmaceutical and industrial processes is an increasing concern. Research into the biodegradability and ecotoxicity of 2,4-Dichloro-3-nitroquinoline-6-carbonitrile has shown that it can be safely disposed of through appropriate waste management practices. Efforts are ongoing to further improve its environmental profile through sustainable synthesis methods.

In conclusion, 2,4-Dichloro-3-nitroquinoline-6-carbonitrile (CAS No. 1447961-33-2) is a multifaceted compound with significant potential in both research and industrial applications. Its unique chemical structure and biological activity make it a valuable asset in the development of new drugs and materials. As research continues to advance, it is likely that new applications and insights into this compound will emerge, further solidifying its importance in the scientific community.